Calcium phosphate
Cat. No. B025589
M. Wt: 138.07 g/mol
InChI Key: UUVBYOGFRMMMQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08530128B2
Procedure details
A 0.1 M aqueous sodium phosphate solution (686 g) and 1 M calcium chloride (100 g) were mixed in water (500 g) at the reaction temperature of 70° C. to give an aqueous dispersion wherein calcium phosphate was precipitated as crystals.
Name
Identifiers
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REACTION_CXSMILES
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[P:1]([O-:5])([O-:4])([O-:3])=[O:2].[Na+].[Na+].[Na+].[Cl-].[Ca+2:10].[Cl-]>O>[P:1]([O-:5])([O-:4])([O-:3])=[O:2].[Ca+2:10].[P:1]([O-:5])([O-:4])([O-:3])=[O:2].[Ca+2:10].[Ca+2:10] |f:0.1.2.3,4.5.6,8.9.10.11.12|
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Inputs
Step One
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Name
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Quantity
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686 g
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Type
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reactant
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Smiles
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P(=O)([O-])([O-])[O-].[Na+].[Na+].[Na+]
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Name
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Quantity
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100 g
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Type
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reactant
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Smiles
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[Cl-].[Ca+2].[Cl-]
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Name
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Quantity
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500 g
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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P(=O)([O-])([O-])[O-].[Ca+2].P(=O)([O-])([O-])[O-].[Ca+2].[Ca+2]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
